Cas no 479-33-4 (2,3,4,5-tetraphenylcyclopenta-2,4-dien-1-one)

2,3,4,5-tetraphenylcyclopenta-2,4-dien-1-one Properties

Names and Identifiers

• 2,3,4,5-Tetraphenylcyclopenta-2,4-dienone
• Tetracyclone
• Tetraphenylcyclopentadienone
• 2,3,4,5-Tetraphenylcyclopenta-2,4-dien-1-one
• 2,4-Cyclopentadien-1-one, 2,3,4,5-tetraphenyl-
• 2,3,4,5-Tetraphenyl-2,4-cyclopentadien-1-one
• Cyclone
• Tetracyclon
• Tetraphenyl-2,4-cyclopentadien-1-one
• Cyclone (compound)
• 2,3,4,5-Tetraphenylcyclopentadienone
• 2,3,4,5-Tetraphenyl-2,4-cyclopentadienone
• PLGPSDNOLCVGSS-UHFFFAOYSA-N
• 2, 2,3,4,5-tetraphenyl-
• Tetraphenylcyclopentadienone, 99%
• 2,4,5-T
• UNII-E8CT23P8WP
• MFCD00001407
• NSC220314
• InChI=1/C29H20O/c30-29-27(23-17-9-3-10-18-23)25(21-13-5-1-6-14-21)26(22-15-7-2-8-16-22)28(29)24-19-11-4-12-20-24/h1-20
• AMY42106
• 2,4,5-Tetraphenyl-2,4-cyclopentadienone
• NS00031741
• NSC2060
• tetraphenyl cyclopentadienone
• DTXSID1060059
• ghl.PD_Mitscher_leg0.162
• NSC243761
• Cyclopentadienone, tetraphenyl-
• E8CT23P8WP
• Q-101911
• A7317
• AB01331940-02
• 2,3,4,5-Tetraphenyl-2,4-cyclopentadien-1-one #
• T1062
• EN300-265719
• NSC-220314
• Tetraphenylcyclopentadienone, 98%
• FT-0609356
• NSC-2060
• D70532
• F9995-0440
• EINECS 207-530-3
• tetraphenylcyclopenta-dienone
• tetraphenylcyclopenta-2,4-dien-1-one
• NCGC00341026-01
• C29H20O
• AKOS000813949
• CHEMBL4534655
• Q2661932
• 479-33-4
• CHEBI:188913
• SCHEMBL516326
• 2,4,5-Tetraphenylcyclopentadienone
• NSC 2060
• Oprea1_165374
• SY048438
• AI3-22092
• NSC-243761
• CS-0072157
• AC-907/25014396
• BBL100010
• BS-53393
• DB-051487
• STK363114
• +Expand

• MDL： MFCD00001407
• InChIKey： PLGPSDNOLCVGSS-UHFFFAOYSA-N
• Inchi： 1S/C29H20O/c30-29-27(23-17-9-3-10-18-23)25(21-13-5-1-6-14-21)26(22-15-7-2-8-16-22)28(29)24-19-11-4-12-20-24/h1-20H
• SMILES： O=C1C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C(C2C([H])=C([H])C([H])=C([H])C=2[H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C1C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 683115

Computed Properties

• Exact Mass: 384.15100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 384.151
• Heavy Atom Count: 30
• Complexity: 613
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 6.79110
• PSA: 17.07000
• Refractive Index: 1.6020 (estimate)
• Water Partition Coefficient: Soluble in Benzene. Insoluble in water.
• Boiling Point: 617.1°C at 760 mmHg
• Melting Point: 217-220 °C (lit.)
• Flash Point: 269 ºC
• Color/Form: Black purple foliar crystals
• Stability/Shelf Life: Stable. Combustible. Light sensitive.
• Solubility: Not determined
• Density: 1.0511 (rough estimate)